5-[2-(5-isopropylisoxazol-3-yl)pyrrolidin-1-yl]-1,3-dimethyl-1H-pyrazolo[3,4-d][1,3]thiazole

• IUPAC Name: 3-[1-(1,3-dimethylpyrazolo[3,4-d][1,3]thiazol-5-yl)pyrrolidin-2-yl]-5-propan-2-yl-1,2-oxazole
• InChI: InChI=1S/C16H21N5OS/c1-9(2)13-8-11(19-22-13)12-6-5-7-21(12)16-17-15-14(23-16)10(3)18-20(15)4/h8-9,12H,5-7H2,1-4H3
• InChI Key: WYPIAWZPLQHRNQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C2=C1SC(=N2)N3CCCC3C4=NOC(=C4)C(C)C)C
• Molecular Formula: C16H21N5OS
• Molecular Weight: 331.4 g/mol

Description

5-[2-(5-isopropylisoxazol-3-yl)pyrrolidin-1-yl]-1,3-dimethyl-1H-pyrazolo[3,4-d][1,3]thiazole is a useful research compound. Its molecular formula is C16H21N5OS and its molecular weight is 331.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 331.14668148 g/mol and the complexity rating of the compound is 439. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Mechanism of Action

This refers to how the compound interacts with biological systems to produce its effects. For instance, indole derivatives possess various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc.

Future Directions

This involves speculating on potential future research directions or applications for the compound. For example, indole derivatives have diverse biological activities and also have an immeasurable potential to be explored for newer therapeutic possibilities.